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Compound of Interest

Compound Name: Sodium carbonate monohydrate

Cat. No.: B1586706 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Sodium carbonate, a versatile inorganic compound, is a crucial raw material in a multitude of

industrial processes. It is commercially available in various hydrated forms, principally as

anhydrous sodium carbonate (soda ash), sodium carbonate monohydrate, and sodium

carbonate decahydrate. The degree of hydration significantly influences its physical properties

and, consequently, its performance and suitability for specific industrial applications. This guide

provides an objective comparison of these hydrates, supported by experimental data and

detailed methodologies, to aid in the selection of the most appropriate form for research,

development, and manufacturing purposes.

Physicochemical Properties of Sodium Carbonate
Hydrates
The fundamental differences between the common sodium carbonate hydrates lie in their water

content, which in turn affects their molecular weight, density, and stability. These properties are

summarized in the table below.
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Property
Anhydrous Sodium
Carbonate (Soda
Ash)

Sodium Carbonate
Monohydrate

Sodium Carbonate
Decahydrate
(Washing Soda)

Chemical Formula Na₂CO₃ Na₂CO₃·H₂O Na₂CO₃·10H₂O

Molecular Weight (

g/mol )
105.99 124.01 286.14

Appearance
White, granular

powder

White, crystalline

powder

White, translucent

crystals

Water Content (%

w/w)
~0% 14.5% 62.9%

Density (g/cm³) ~2.54 ~2.25 ~1.46

Solubility in Water (

g/100 mL at 20°C)
21.5 30.7 21.5 (as Na₂CO₃)

Thermal Stability Stable, melts at 851°C

Dehydrates to

anhydrous form above

100°C

Effloresces in dry air,

melts in its own water

of hydration at 32-

34°C

Performance in Key Industrial Applications
The choice of a specific sodium carbonate hydrate is dictated by the requirements of the

industrial process, including desired dissolution rates, handling properties, and reactivity.

Detergent Formulation
In the detergent industry, sodium carbonate acts as a "builder," enhancing cleaning efficiency

by softening water and providing alkalinity.[1] It precipitates calcium and magnesium ions,

which are responsible for water hardness, thus allowing surfactants to function more effectively.

[2][3]
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Performance Metric
Anhydrous Sodium
Carbonate

Sodium Carbonate
Monohydrate

Sodium Carbonate
Decahydrate

Alkalinity per unit

mass
High Moderate Low

Dissolution Rate Slower Faster than anhydrous Rapid

Handling and Storage
Hygroscopic, can

cake

More stable than

decahydrate
Can effloresce or melt

Bulk Density High Moderate Low

Discussion: Anhydrous soda ash provides the highest concentration of carbonate ions per unit

mass, making it a cost-effective choice for large-scale manufacturing. However, its slower

dissolution rate can be a disadvantage in fast-dissolving detergent powders. The monohydrate

offers a compromise with good stability and a faster dissolution rate. The decahydrate, with its

rapid dissolution, is often favored for household laundry products where quick action is desired.

[4]

Water Treatment
Sodium carbonate is extensively used for water softening and pH adjustment.[5] It removes

both temporary and permanent hardness by precipitating calcium and magnesium carbonates.

[6]

Comparative Performance:

Performance Metric
Anhydrous Sodium
Carbonate

Sodium Carbonate
Monohydrate

Sodium Carbonate
Decahydrate

Water Softening

Capacity (per gram)
Highest Moderate Lowest

Rate of Precipitation
Dependent on

dissolution
Faster than anhydrous Rapid

pH Adjustment
Strongest effect per

gram

Moderate effect per

gram

Weakest effect per

gram
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Discussion: For municipal and industrial water treatment, the high purity and concentration of

anhydrous soda ash make it the preferred option for bulk applications.[7] The choice between

the hydrates often depends on the required speed of action and the dosing equipment

available. The decahydrate's rapid solubility can be advantageous for smaller-scale or batch

treatments.

Glass Manufacturing
In glass production, anhydrous sodium carbonate (soda ash) is a key ingredient, acting as a

flux to lower the melting point of silica sand.[5] The hydrated forms are generally not used in

this high-temperature process due to their water content, which would interfere with the

manufacturing process.

Chemical Synthesis
Sodium carbonate is a fundamental reagent in the chemical industry for the synthesis of other

sodium compounds and as a pH regulator. The anhydrous form is typically preferred due to its

high purity and lack of water, which could interfere with certain chemical reactions.

Experimental Protocols
Determination of Water Softening Efficiency
This protocol measures the effectiveness of different sodium carbonate hydrates in reducing

water hardness.

Methodology:

Preparation of Hard Water: Prepare a standard hard water solution by dissolving a known

amount of calcium chloride (CaCl₂) and magnesium chloride (MgCl₂) in deionized water to

achieve a specific hardness level (e.g., 300 ppm as CaCO₃).[8]

Treatment: Prepare solutions of anhydrous sodium carbonate, sodium carbonate
monohydrate, and sodium carbonate decahydrate of equal molar concentrations.

Procedure:

Take a known volume of the standard hard water (e.g., 100 mL).
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Add a specific volume of the sodium carbonate hydrate solution and stir for a set amount

of time (e.g., 10 minutes).

Allow the precipitate to settle.

Filter the supernatant.

Determine the residual hardness of the filtered water using a complexometric titration with

EDTA and an appropriate indicator (e.g., Eriochrome Black T).[6]

Calculation: Calculate the percentage reduction in hardness for each hydrate.

Thermal Analysis by Thermogravimetric Analysis (TGA)
and Differential Scanning Calorimetry (DSC)
This protocol characterizes the thermal stability and dehydration of the sodium carbonate

hydrates.[9][10]

Methodology:

Instrumentation: Use a simultaneous TGA-DSC instrument.

Sample Preparation: Place a small, accurately weighed amount of the sodium carbonate

hydrate (e.g., 5-10 mg) in an alumina crucible.

Procedure:

Heat the sample from ambient temperature to 300°C at a constant heating rate (e.g.,

10°C/min) under an inert atmosphere (e.g., nitrogen).

Record the weight loss (TGA) and heat flow (DSC) as a function of temperature.

Analysis:

From the TGA curve, determine the temperature ranges and percentage weight loss for

each dehydration step.
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From the DSC curve, identify the endothermic peaks corresponding to dehydration and

melting events and determine the enthalpy changes.[11]

Phase Identification by X-ray Diffraction (XRD)
This protocol is used to identify the crystalline phases of the sodium carbonate hydrates.[12]

[13]

Methodology:

Instrumentation: Use a powder X-ray diffractometer with Cu Kα radiation.

Sample Preparation: Grind the sample to a fine powder and mount it on a sample holder.

Procedure:

Scan the sample over a 2θ range of 10-80° with a step size of 0.02° and a dwell time of 1

second per step.

Analysis:

Compare the resulting diffraction pattern with standard reference patterns from a database

(e.g., ICDD) to identify the crystalline phases present.[14]

Dissolution Rate Determination
This protocol measures the rate at which the different hydrates dissolve in water.[15]

Methodology:

Preparation: Prepare saturated solutions of each sodium carbonate hydrate.

Procedure:

Place a known volume of deionized water in a beaker with a magnetic stirrer at a constant

temperature.

Add a known mass of the sodium carbonate hydrate to the water.
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At regular time intervals, withdraw a small aliquot of the solution, filter it, and determine the

concentration of dissolved carbonate by titration with a standardized acid.

Analysis: Plot the concentration of dissolved sodium carbonate as a function of time to

determine the dissolution rate for each hydrate.
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Water softening mechanism using sodium carbonate.
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Workflow for comparative analysis of hydrates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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